N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

• IUPAC Name: (E)-1-(3-methoxyphenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C23H25N3O/c1-27-22-10-4-6-19(16-22)17-24-26-14-12-25(13-15-26)18-21-9-5-8-20-7-2-3-11-23(20)21/h2-11,16-17H,12-15,18H2,1H3/b24-17+
• InChI Key: IWVMDVXYTFEKCN-JJIBRWJFSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as MNPA, and it is a piperazine derivative that has been synthesized through a specific method. The purpose of

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it has been shown to act as a dopamine D2 receptor agonist. This means that it binds to the dopamine D2 receptor and activates it, leading to downstream effects that are beneficial for the treatment of neurological disorders.
Biochemical and Physiological Effects:
MNPA has been shown to have various biochemical and physiological effects, including the activation of the dopamine D2 receptor, which leads to the release of dopamine in the brain. This neurotransmitter is responsible for various functions, including movement control, reward, and motivation. MNPA has also been shown to have anxiolytic and antidepressant effects, which make it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its high affinity for the dopamine D2 receptor, which makes it a potential candidate for the development of new drugs. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of MNPA, including the development of new compounds based on its scaffold, the optimization of its synthesis method, and the investigation of its potential applications in the treatment of neurological disorders. Further studies are also needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, MNPA is a chemical compound that has potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. Its synthesis method has been optimized to produce high yields, and it has been shown to have an affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of neurological disorders. Further studies are needed to fully understand its mechanism of action and potential side effects, but MNPA has the potential to be a valuable tool for scientific research.

Scientific Research Applications

MNPA has been found to have potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, MNPA has been shown to have an affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease. In pharmacology, MNPA has been shown to have potential as a lead compound for the development of new drugs that target the dopamine D2 receptor. In medicinal chemistry, MNPA has been used as a scaffold for the development of new compounds with improved pharmacological properties.